Cas no 141263-02-7 (Ethyl 2,3,6-tri-O-benzyl-b-D-thioglucopyranoside)

• Product Name: Ethyl 2,3,6-tri-O-benzyl-b-D-thioglucopyranoside
• CAS No: 141263-02-7
• MF: C₂₉H₃₄O₅S
• MW: 494.64226770401
• CID: 64660
• PubChem ID: 90469972
• Update Time: 2025-10-31

Ethyl 2,3,6-tri-O-benzyl-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,6-tri-O-benzyl-beta-D-thioglucopyranoside
• Ethyl 2,3,6-tri-O-benzyl-1-thio-b-D-glucopyranoside
• ETHYL 2,3,6-TRI-O-BENZYL-B-D-THIOGLUCOPYRANOSIDE
• (2R,3R,4S,5R,6S)-6-ethylsulfanyl-4,5-bis(phenylmethoxy)-2-(phenylmethoxymethyl)oxan-3-ol
• Ethyl 2,3,6-tris-O-(phenylmethyl)-1-thio-beta-D-glucopyranoside
• (2R,3R,4S,5R,6S)-4,5-Bis(benzyloxy)-2-((benzyloxy)methyl)-6-(ethylthio)tetrahydro-2H-pyran-3-ol
• DTXSID901186204
• W-201210
• 141263-02-7
• ethyl 2,3,6-tri-O-benzyl-1-thio-beta-d-glucopyranoside
• (2R,3R,4S,5R,6S)-4,5-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(ETHYLSULFANYL)OXAN-3-OL
• Ethyl 2,3,6-tri-O-benzyl-b-D-thioglucopyranoside

• Inchi： 1S/C29H34O5S/c1-2-35-29-28(33-20-24-16-10-5-11-17-24)27(32-19-23-14-8-4-9-15-23)26(30)25(34-29)21-31-18-22-12-6-3-7-13-22/h3-17,25-30H,2,18-21H2,1H3/t25-,26-,27+,28-,29+/m1/s1
• InChI Key： BASWQXQKSOBXQO-RQKPWJHBSA-N
• SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 494.21300
• Monoisotopic Mass: 494.21269535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45000
• LogP: 5.21290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ethyl 2,3,6-tri-O-benzyl-b-D-thioglucopyranoside

Professional Introduction to Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside (CAS No. 141263-02-7)

Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside (CAS No. 141263-02-7) is a highly specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural configuration, plays a pivotal role in the synthesis of various bioactive molecules and serves as a crucial intermediate in the development of therapeutic agents.

The structural integrity of Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside is defined by its three benzyl ether groups attached at the 2, 3, and 6 positions of the thioglucopyranose ring. This particular arrangement enhances its stability and reactivity, making it an invaluable tool in synthetic chemistry. The benzyl groups not only protect the hydroxyl moieties but also facilitate further functionalization, allowing for a high degree of versatility in molecular design.

In recent years, there has been a surge in research focusing on glycosidic compounds due to their diverse biological activities. These activities range from enzyme inhibition to modulation of cellular processes, making them promising candidates for drug development. The benzylated derivative of thioglucopyranose has been particularly studied for its potential in creating novel carbohydrate-based drugs that can interact with biological targets with high specificity.

One of the most compelling aspects of Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside is its utility in constructing complex glycosides that mimic natural oligosaccharides. These mimics are essential for developing vaccines and immunomodulatory agents. For instance, recent studies have demonstrated its role in synthesizing neo-glycoconjugates that can elicit an immune response without the associated risks of traditional carbohydrate-based vaccines.

The compound's stability under various reaction conditions makes it an ideal candidate for multi-step synthetic pathways. Researchers have leveraged this stability to develop efficient synthetic routes that yield high-purity products suitable for further derivatization. This has been particularly useful in the preparation of glycosidase inhibitors, which are critical for treating diseases such as cancer and infectious disorders.

Advances in computational chemistry have also enhanced the understanding of how Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These studies have been complemented by experimental approaches, including NMR spectroscopy and X-ray crystallography, which have further elucidated the compound's structural features.

The pharmaceutical industry has taken note of these developments and has integrated Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside into several drug discovery programs. Its role as a key intermediate has led to the identification of novel therapeutic agents with potential applications in oncology, inflammation, and metabolic disorders. The compound's ability to serve as a scaffold for further modifications has opened up new avenues for drug development that were previously unexplored.

In conclusion, Ethyl 2,3,6-tri-O-benzyl-β-D-thioglucopyranoside represents a significant advancement in glycoscience and pharmaceutical chemistry. Its unique structural properties and versatile reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic strategies. As our understanding of glycosidic chemistry continues to evolve, compounds like this are poised to play an even more prominent role in addressing some of the most pressing challenges in medicine today.